Cas no 2137625-20-6 (1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane
• CAS No: 2137625-20-6
• MF: C₉H₁₅BrF₂
• MW: 241.11620926857
• CID: 5286826
• Update Time: 2025-11-02

1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(4,4-difluoropentyl)cyclopropane
• Cyclopropane, 1-(bromomethyl)-1-(4,4-difluoropentyl)-
• 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane

• Inchi： 1S/C9H15BrF2/c1-8(11,12)3-2-4-9(7-10)5-6-9/h2-7H2,1H3
• InChI Key： IJCHANWYQPBOJA-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 153
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane

Comprehensive Overview of 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane (CAS No. 2137625-20-6)

1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane (CAS No. 2137625-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated cyclopropane derivative features a unique molecular structure, combining a cyclopropane ring with a bromomethyl group and a 4,4-difluoropentyl side chain. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The compound's CAS number 2137625-20-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, enabling selective functionalization in synthetic pathways. This characteristic aligns with the growing demand for halogenated building blocks in medicinal chemistry, where such compounds are pivotal for optimizing drug efficacy and pharmacokinetics.

In recent years, the compound has been explored for its role in catalysis and polymer chemistry. Its ability to act as a cross-linking agent or a monomer precursor has sparked interest in the development of advanced materials with tailored properties. Additionally, the difluoropentyl moiety contributes to the compound's lipophilicity, a critical factor in drug design for improving membrane permeability and bioavailability. These attributes make 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane a versatile tool in both academic and industrial settings.

From an environmental perspective, the compound's stability and biodegradability are under investigation, as sustainability becomes a key focus in chemical research. Innovations in green chemistry have prompted studies on safer alternatives and efficient synthetic routes for halogenated compounds like this one. Furthermore, its potential use in bioactive coatings and electronic materials has been highlighted in recent patents, demonstrating its cross-disciplinary appeal.

For researchers seeking detailed information on CAS 2137625-20-6, analytical data such as NMR spectra, HPLC purity, and safety profiles are often requested. The compound's synthesis typically involves multi-step procedures, including cyclopropanation and halogenation steps, which are optimized for yield and scalability. As the demand for high-value intermediates grows, this compound continues to be a subject of innovation in synthetic methodology development.

In summary, 1-(Bromomethyl)-1-(4,4-difluoropentyl)cyclopropane represents a cutting-edge example of how functionalized cyclopropanes can drive advancements in multiple scientific domains. Its combination of structural features and reactivity positions it as a critical component in the toolkit of chemists working on next-generation solutions for healthcare, agriculture, and technology.